Cas no 1361522-77-1 (2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile)

• Product Name: 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile
• CAS No: 1361522-77-1
• MF: C₁₈H₆Cl₆N₂
• MW: 462.971638202667
• CID: 4968471
• Update Time: 2025-05-19

2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile

• Inchi： 1S/C18H6Cl6N2/c19-12-3-1-10(14(21)16(12)23)9-5-8(6-25)18(26-7-9)11-2-4-13(20)17(24)15(11)22/h1-5,7H
• InChI Key： VBABPDDSHIGSSJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(C(C#N)=C1)C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 539
• XLogP3: 7.6
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile

2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile: A Comprehensive Overview of CAS No. 1361522-77-1

2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile (CAS No. 1361522-77-1) is a unique and highly specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes two trichlorophenyl groups attached to a nicotinonitrile core. The intricate arrangement of these functional groups imparts distinctive properties to the molecule, making it a valuable subject of study for various applications.

The chemical formula of 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile is C₁₈H₈Cl₆N₂. The presence of multiple chlorine atoms and the nitrile group contributes to its high stability and reactivity in specific chemical environments. This compound has been the focus of numerous studies due to its potential applications in the development of novel materials and pharmaceuticals.

In recent years, advances in computational chemistry and molecular modeling have provided deeper insights into the behavior of 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile. These studies have revealed that the compound exhibits strong electron-withdrawing properties due to the presence of the trichlorophenyl groups. This characteristic makes it an excellent candidate for use in electronic materials and sensors where high sensitivity and stability are required.

The pharmaceutical industry has also shown interest in 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile. Preliminary research suggests that this compound may have potential as a lead molecule for the development of new drugs. Its unique structure and chemical properties could be leveraged to design compounds with improved pharmacokinetic profiles and enhanced therapeutic effects. For instance, studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways.

Synthesis of 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the coupling of trichlorophenyl derivatives with nicotinonitrile intermediates using transition metal catalysts. The optimization of these synthetic pathways is crucial for achieving high yields and purity levels, which are essential for both research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a well-ventilated area away from incompatible materials.

The environmental impact of 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on aquatic ecosystems. Ensuring that the use and disposal of this compound are environmentally responsible is a priority for both researchers and industry professionals.

In conclusion, 2,5-Bis(2,3,4-trichlorophenyl)nicotinonitrile (CAS No. 1361522-77-1) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure and properties make it a valuable subject for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.